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Compound of Interest

Compound Name: Pyributicarb

Cat. No.: B1212485 Get Quote

This in-depth technical guide provides a comprehensive overview of the thiocarbamate

herbicide, pyributicarb. Designed for researchers, scientists, and professionals in drug

development, this document details its chemical properties, mode of action, herbicidal activity,

toxicological profile, and environmental fate.

Chemical and Physical Properties
Pyributicarb is a synthetic, monothiocarbamic ester with both herbicidal and some fungicidal

properties.[1][2] It is formulated as a white crystalline solid.[3] A summary of its key chemical

and physical properties is presented in Table 1.
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Property Value Reference(s)

IUPAC Name

O-(3-tert-butylphenyl) N-(6-

methoxy-2-pyridinyl)-N-

methylcarbamothioate

[2]

CAS Number 88678-67-5 [2]

Molecular Formula C₁₈H₂₂N₂O₂S

Molecular Weight 330.44 g/mol

Melting Point 85.7 - 86.2 °C

Vapor Pressure 0.0119 mPa (at 40 °C)

Water Solubility 0.15 mg/L (at 20 °C)

Organic Solvent Solubility (g/L

at 20°C)

Acetone: 454, Xylene: 355,

Ethyl Acetate: 384, Ethanol:

33, Methanol: 21

Mode of Action
Pyributicarb exhibits distinct mechanisms of action in target plants (herbicidal activity) and

non-target organisms like mammals (toxicological implications).

Herbicidal Mode of Action: Inhibition of Very-Long-Chain
Fatty Acids (VLCFAs)
The primary herbicidal action of pyributicarb, like other thiocarbamate herbicides, is the

inhibition of fatty acid elongation. Specifically, it disrupts the synthesis of very-long-chain fatty

acids (VLCFAs), which are crucial components of plant surface waxes and suberin. This

inhibition leads to a failure in early seedling growth and development. The herbicide is

absorbed systemically through the roots, leaves, and stem and is translocated to active growth

sites where it inhibits the elongation of both roots and aerial parts of the plant.
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Pyributicarb's herbicidal action via VLCFA synthesis inhibition.

Toxicological Mode of Action: PXR Activation
In mammals, pyributicarb acts as a potent activator of the human pregnane X receptor

(hPXR). PXR is a nuclear receptor that regulates the expression of genes involved in the

metabolism and transport of xenobiotics, including the cytochrome P450 enzyme CYP3A4.

Activation of PXR by pyributicarb leads to increased transcription of the CYP3A4 gene, which

can have significant implications for drug-drug interactions.
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Pyributicarb's activation of the PXR signaling pathway.
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Herbicidal Activity and Synthesis
Herbicidal Spectrum
Pyributicarb is primarily used for the pre-emergence and early post-emergence control of

annual grasses in rice paddy fields and turf. Example Pests Controlled:

Echinochloa oryzicola (Barnyard grass)

Cyperus difformis (Smallflower umbrella sedge)

Monochoria vaginalis

Chemical Synthesis
The commercial synthesis of pyributicarb is a multi-step process. It typically begins with the

preparation of a 6-methoxypyridin-2-yl methylamine derivative. This intermediate is then

reacted with methyl isothiocyanate to form a carbamothioate. The final step involves the

esterification of this intermediate with 3-tert-butylphenol to yield the pyributicarb active

ingredient.
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Generalized synthesis workflow for Pyributicarb.

Toxicology and Ecotoxicology
The toxicological profile of pyributicarb indicates low acute toxicity to mammals but high

toxicity to aquatic life.
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Organism/Test
Type

Value Classification Reference(s)

Rat (Acute Oral LD₅₀) > 5000 mg/kg Low Toxicity

Fish (Acute) Moderate Toxicity -

Daphnia (Acute) Moderate Toxicity -

Aquatic Environment

H400: Very toxic to

aquatic lifeH410: Very

toxic to aquatic life

with long lasting

effects

Hazardous

Environmental Fate
Pyributicarb is characterized by its low persistence in soil and water, primarily degrading

through microbial action.

Parameter Value / Classification Reference(s)

Soil Half-life (DT₅₀) in paddy

fields
13 - 18 days

Soil Mobility (Drainflow) Slightly mobile

Primary Degradation

Mechanism
Microbial degradation

Experimental Protocols
The evaluation of pyributicarb's efficacy and environmental impact follows standardized

scientific methodologies.

Herbicide Efficacy Testing (Greenhouse)
A typical protocol for evaluating the pre-emergence herbicidal efficacy of pyributicarb in a

greenhouse setting involves the following steps.
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Objective: To determine the dose-response relationship of pyributicarb on target weed

species.

Methodology:

Pot Preparation: Pots are filled with a standardized soil mix.

Seeding: A known number of seeds of target weeds (e.g., Echinochloa crus-galli) are sown

at a consistent depth.

Herbicide Application:

A range of pyributicarb concentrations is prepared.

The herbicide solutions are applied evenly to the soil surface one day after planting,

simulating a pre-emergence application.

An untreated control group and a positive control (a standard commercial herbicide) are

included.

Incubation: Pots are placed in a greenhouse under controlled conditions of light,

temperature, and humidity.

Data Collection: After a set period (e.g., 21 days), efficacy is assessed by measuring:

Weed emergence count.

Visual injury rating (on a scale of 0-100%).

Biomass (fresh or dry weight) of surviving weeds.

Analysis: Data are analyzed to calculate metrics such as GR₅₀ (the dose required to cause a

50% reduction in growth) or EC₅₀ (effective concentration for 50% control).
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Workflow for a greenhouse herbicide efficacy trial.
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Environmental Fate: Soil Degradation Study (OECD 307)
This protocol outlines the laboratory testing for aerobic transformation of pyributicarb in soil,

based on OECD Guideline 307.

Objective: To determine the rate of degradation and the dissipation half-life (DT₅₀) of

pyributicarb in soil under aerobic conditions.

Methodology:

Soil Selection and Preparation:

Fresh field soil is collected and characterized (texture, pH, organic carbon content).

The soil is sieved and its moisture content adjusted to a specific level (e.g., 40-60% of

maximum water holding capacity).

Test Substance Application:

¹⁴C-labeled pyributicarb is typically used to facilitate mass balance calculations.

The test substance is applied to replicate soil samples at a known concentration.

Incubation:

Samples are incubated in the dark at a constant temperature (e.g., 20°C) in a flow-through

system that traps CO₂ and other volatile products.

Sterile control samples are included to assess abiotic degradation.

Sampling and Analysis:

Replicate soil samples are taken at various time intervals over a period of up to 120 days.

Soil is extracted using appropriate organic solvents.

The concentrations of the parent pyributicarb and its major transformation products in the

extracts are quantified using techniques like High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Radioactivity in the extracts, non-extractable residues, and volatile traps is measured by

Liquid Scintillation Counting (LSC).

Data Analysis:

The degradation kinetics are modeled to calculate the DT₅₀ (time for 50% dissipation) and

DT₉₀ (time for 90% dissipation) values for the parent compound.

Ecotoxicology: Acute Fish Toxicity Test (OECD 203)
This protocol describes a method to determine the acute toxicity of pyributicarb to fish,

following OECD Guideline 203.

Objective: To determine the median lethal concentration (LC₅₀) of pyributicarb for a standard

fish species (e.g., Rainbow Trout, Oncorhynchus mykiss) over a 96-hour exposure period.

Methodology:

Test Organisms: Healthy, juvenile fish from a single stock, acclimated to the test conditions,

are used.

Test Conditions: The test is conducted in a static, semi-static, or flow-through system with

controlled temperature, pH, dissolved oxygen, and light cycle.

Exposure:

Fish are exposed to a series of at least five concentrations of pyributicarb in water.

A control group (no pyributicarb) is run in parallel.

Due to pyributicarb's low water solubility, a solvent carrier may be necessary, requiring a

solvent control group.

Observations: The number of dead or moribund fish in each test and control vessel is

recorded at 24, 48, 72, and 96 hours.

Analysis: The cumulative mortality data at 96 hours are plotted against concentration, and

the LC₅₀ value is determined using appropriate statistical methods (e.g., probit analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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